Cas no 18382-80-4 (4,6-difluoro-2-methylpyrimidine)

• Product Name: 4,6-difluoro-2-methylpyrimidine
• CAS No: 18382-80-4
• MF: C₅H₄F₂N₂
• MW: 130.095467567444
• CID: 122954
• PubChem ID: 18981184
• Update Time: 2025-11-02

4,6-difluoro-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,4,6-difluoro-2-methyl-
• Pyrimidine, 4,6-difluoro-2-methyl- (8CI,9CI)
• 1,3-Benzenediol,4,6-diethyl
• 4,6-Diaethyl-resorcin
• 4,6-diethyl-resorcinol
• 4,6-Difluor-2-methyl-pyrimidin
• 4,6-difluoro-2-methyl-pyrimidine
• 4.6-Dihydroxy-1.3-diaethyl-benzol
• EOS-61521
• 4,6-difluoro-2-methylpyrimidine
• 18382-80-4
• EN300-105601
• Z1198726003
• Pyrimidine,4,6-difluoro-2-methyl-(8ci,9ci)
• AKOS006372239
• SB56148
• SCHEMBL9009750

• Inchi： 1S/C5H4F2N2/c1-3-8-4(6)2-5(7)9-3/h2H,1H3
• InChI Key： ALVMGJVBZPATCW-UHFFFAOYSA-N
• SMILES： FC1=CC(=NC(C)=N1)F

Computed Properties

• Exact Mass: 130.03400
• Monoisotopic Mass: 130.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 89
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8A^2
• XLogP3: 1.5

Experimental Properties

• PSA: 25.78000
• LogP: 1.06320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4,6-difluoro-2-methylpyrimidine

4,6-Difluoro-2-methylpyrimidine (CAS No. 18382-80-4): Properties, Applications, and Market Insights

4,6-Difluoro-2-methylpyrimidine (CAS No. 18382-80-4) is a fluorinated pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound, characterized by its difluoro-methylpyrimidine structure, serves as a versatile building block in organic synthesis. With the increasing demand for fluorinated compounds in drug discovery, this molecule has become a subject of interest for researchers exploring novel bioactive molecules.

The molecular formula of 4,6-difluoro-2-methylpyrimidine is C5H4F2N2, with a molecular weight of 130.10 g/mol. Its unique fluoropyrimidine structure contributes to several advantageous properties, including enhanced metabolic stability and improved membrane permeability compared to non-fluorinated analogs. These characteristics make it particularly valuable in the development of pharmaceutical intermediates and agrochemical products.

Recent studies highlight the growing importance of fluorinated pyrimidines in medicinal chemistry. The strategic incorporation of fluorine atoms, as seen in 4,6-difluoro-2-methylpyrimidine, can significantly alter a compound's electronic properties, lipophilicity, and biological activity. This has led to increased research into its potential applications in drug discovery and crop protection formulations.

In pharmaceutical applications, 4,6-difluoro-2-methylpyrimidine serves as a key intermediate for the synthesis of various therapeutic agents. Its difluoromethyl pyrimidine core is particularly valuable in the development of kinase inhibitors, antiviral compounds, and anticancer agents. The presence of fluorine atoms enhances binding affinity to biological targets while improving the compound's pharmacokinetic properties.

The agrochemical industry has also recognized the potential of 4,6-difluoro-2-methylpyrimidine derivatives. These compounds show promise in the development of novel pesticides and herbicides, offering improved efficacy and environmental profiles compared to traditional products. The fluorine substitution pattern in this molecule contributes to its bioactivity against various plant pathogens and pests.

Synthetic approaches to 4,6-difluoro-2-methylpyrimidine typically involve fluorination reactions of pyrimidine precursors or condensation methods using fluorinated building blocks. Recent advancements in fluorination techniques have improved the efficiency and yield of its production, making it more accessible for research and industrial applications.

Market analysis indicates growing demand for fluorinated heterocycles like 4,6-difluoro-2-methylpyrimidine. The global market for fluorinated compounds in pharmaceuticals is projected to expand significantly, driven by the need for more effective and selective therapeutic agents. Similarly, the agrochemical sector continues to seek innovative fluorine-containing active ingredients to address evolving pest resistance and regulatory requirements.

From a regulatory perspective, 4,6-difluoro-2-methylpyrimidine requires proper handling according to standard laboratory safety protocols. While not classified as highly hazardous, appropriate precautions should be taken when working with this compound, including the use of personal protective equipment and proper ventilation.

Recent patent literature reveals numerous applications of 4,6-difluoro-2-methylpyrimidine derivatives in both pharmaceutical and agrochemical fields. Several drug candidates containing this structural motif are currently in clinical trials, demonstrating the continued relevance of this compound class in modern drug development.

Environmental considerations for fluorinated pyrimidines have become increasingly important. Researchers are investigating the biodegradation pathways and environmental fate of these compounds to ensure sustainable use in various applications. The unique properties of 4,6-difluoro-2-methylpyrimidine make it an interesting subject for such studies.

Analytical methods for characterizing 4,6-difluoro-2-methylpyrimidine typically include NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and HPLC analysis. These techniques are essential for quality control in both research and industrial settings, ensuring the purity and consistency of this valuable building block.

The future outlook for 4,6-difluoro-2-methylpyrimidine appears promising, with ongoing research exploring new synthetic applications and biological activities. As the pharmaceutical and agrochemical industries continue to prioritize innovation, this fluorinated heterocycle is likely to maintain its importance as a versatile synthetic intermediate.

For researchers and manufacturers seeking reliable sources of 4,6-difluoro-2-methylpyrimidine, it's essential to partner with reputable suppliers who can provide high-quality material with proper documentation and technical support. The compound's growing applications underscore the need for consistent supply chains to support ongoing research and development efforts.

In conclusion, 4,6-difluoro-2-methylpyrimidine (CAS No. 18382-80-4) represents an important class of fluorinated pyrimidines with diverse applications in medicinal chemistry and crop protection. Its unique structural features and adaptable chemistry continue to make it a valuable tool for scientists developing next-generation pharmaceuticals and agrochemicals.